![molecular formula C13H19N B2933728 (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine CAS No. 2248221-08-9](/img/structure/B2933728.png)
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine, also known as THN-α, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. THN-α is a chiral amine that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.
Mechanism of Action
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα's mechanism of action is not fully understood, but it is believed to act as a monoamine reuptake inhibitor. Studies have shown that this compoundα has a higher affinity for the serotonin transporter than the norepinephrine transporter, suggesting its potential use as a selective serotonin reuptake inhibitor. This compoundα has also been shown to increase the levels of dopamine and norepinephrine in the prefrontal cortex.
Biochemical and Physiological Effects
This compoundα has been shown to have antidepressant and anxiolytic effects in animal models. Studies have also shown that this compoundα can increase the levels of dopamine and norepinephrine in the prefrontal cortex. This compoundα has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has advantages and limitations for lab experiments. This compoundα has been shown to have a higher affinity for the serotonin transporter than the norepinephrine transporter, suggesting its potential use as a selective serotonin reuptake inhibitor. However, this compoundα's mechanism of action is not fully understood, and its potential therapeutic applications require further research.
Future Directions
There are several future directions for the study of (2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα. Further research is needed to fully understand this compoundα's mechanism of action and its potential therapeutic applications. Studies could explore the effects of this compoundα on other neurotransmitter systems and its potential use in the treatment of other psychiatric disorders. Additionally, studies could investigate the effects of this compoundα on cognitive function and memory.
Synthesis Methods
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα can be synthesized through various methods, including the reductive amination of 2-tetralone with (R)-1-phenylethylamine, the reduction of 2-tetralone with sodium borohydride followed by reductive amination with (R)-1-phenylethylamine, and the reduction of 2-tetralone with lithium aluminum hydride followed by reductive amination with (R)-1-phenylethylamine. The synthesis method used can affect the purity and yield of this compoundα.
Scientific Research Applications
(2R)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amineα has been studied for its potential therapeutic applications, including its use as an antidepressant and anxiolytic agent. Studies have shown that this compoundα has a higher affinity for the serotonin transporter than the norepinephrine transporter, suggesting its potential use as a selective serotonin reuptake inhibitor. This compoundα has also been shown to have anxiolytic effects in animal models.
properties
IUPAC Name |
(2R)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N/c1-10(9-14)12-7-6-11-4-2-3-5-13(11)8-12/h2-5,10,12H,6-9,14H2,1H3/t10-,12?/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPGKIRQJEHAMLA-NUHJPDEHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)C1CCC2=CC=CC=C2C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CN)C1CCC2=CC=CC=C2C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.